Cas no 2229434-69-7 (2-Fluoro-6-methoxy-4-methylbenzene-1-sulfonyl fluoride)

• Product Name: 2-Fluoro-6-methoxy-4-methylbenzene-1-sulfonyl fluoride
• CAS No: 2229434-69-7
• MF: C₈H₈F₂O₃S
• MW: 222.209128379822
• CID: 5599820
• PubChem ID: 165639253
• Update Time: 2025-05-23

2-Fluoro-6-methoxy-4-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-methoxy-4-methylbenzene-1-sulfonyl fluoride
• 2229434-69-7
• EN300-2005720
• 2-Fluoro-6-methoxy-4-methylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H8F2O3S/c1-5-3-6(9)8(14(10,11)12)7(4-5)13-2/h3-4H,1-2H3
• InChI Key： LLBZSJJMKCLVNS-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C)=CC=1OC)F)(=O)(=O)F

Computed Properties

• Exact Mass: 222.01622161g/mol
• Monoisotopic Mass: 222.01622161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Fluoro-6-methoxy-4-methylbenzene-1-sulfonyl fluoride

Introduction to 2-Fluoro-6-Methoxy-4-Methylbenzene-1-Sulfonyl Fluoride (CAS No. 2229434-69-7)

2-Fluoro-6-Methoxy-4-Methylbenzene-1-Sulfonyl Fluoride (CAS No. 2229434-69-7) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a sulfonyl fluoride group attached to a substituted benzene ring. The presence of fluorine atoms and methoxy groups in its structure contributes to its distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The synthesis of 2-fluoro-6-methoxy-4-methylbenzene sulfonyl fluoride involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and sulfonation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using modern analytical techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its molecular geometry and electronic properties.

One of the most promising applications of sulfonyl fluoride derivatives like this compound lies in their use as intermediates in drug discovery. The sulfonyl fluoride group is known to enhance the bioavailability and stability of drug molecules, making it a desirable component in the design of new pharmaceutical agents. For instance, researchers have explored its potential as a precursor for developing novel kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

In addition to its pharmaceutical applications, 2-fluoro-6-methoxy-4-methylbenzene sulfonyl fluoride has shown potential in agrochemical research. Its ability to act as a selective herbicide or insecticide precursor has been investigated in recent studies. The compound's reactivity under specific environmental conditions makes it an attractive candidate for developing eco-friendly agricultural chemicals that minimize adverse effects on non-target species.

The environmental impact of sulfonyl fluoride compounds has also been a topic of interest in recent years. Researchers have examined the degradation pathways of this compound under various environmental conditions, such as soil and aquatic environments. Understanding its persistence and bioaccumulation potential is crucial for ensuring its safe use in industrial and agricultural applications.

From a materials science perspective, sulfonyl fluoride derivatives like this compound are being explored for their potential in creating advanced polymers and coatings. The sulfur-containing functional groups can impart unique mechanical and thermal properties to polymer matrices, making them suitable for high-performance applications in aerospace, electronics, and automotive industries.

The development of efficient synthetic routes for 2-fluoro-6-methoxy-4-methylbenzene sulfonyl fluoride has been a focal point of recent research efforts. Green chemistry principles have guided the optimization of these processes, reducing waste generation and improving energy efficiency. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction rates while maintaining product quality.

In conclusion, 2-fluoro-6-methoxy-4-methylbenzene sulfonyl fluoride (CAS No. 2229434-69-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an even more significant role in advancing modern science and technology.